Cas no 141397-59-3 (L-Ornithine,N2-[4-[[(2-amino-1,4,5,6,7,8-hexahydro-4-oxopyrido[2,3-d]pyrimidin-6-yl)methyl]amino]benzoyl]-(9CI))

L-Ornithine,N2-[4-[[(2-amino-1,4,5,6,7,8-hexahydro-4-oxopyrido[2,3-d]pyrimidin-6-yl)methyl]amino]benzoyl]-(9CI) structure
141397-59-3 structure
Product Name:L-Ornithine,N2-[4-[[(2-amino-1,4,5,6,7,8-hexahydro-4-oxopyrido[2,3-d]pyrimidin-6-yl)methyl]amino]benzoyl]-(9CI)
CAS No:141397-59-3
MF:C20H27N7O4
MW:429.472883462906
CID:145615
PubChem ID:135718445
Update Time:2025-04-19

L-Ornithine,N2-[4-[[(2-amino-1,4,5,6,7,8-hexahydro-4-oxopyrido[2,3-d]pyrimidin-6-yl)methyl]amino]benzoyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Ornithine,N2-[4-[[(2-amino-1,4,5,6,7,8-hexahydro-4-oxopyrido[2,3-d]pyrimidin-6-yl)methyl]amino]benzoyl]-(9CI)
    • L-Ornithine,N2-[4-[[(2-amino-1,4,5,6,7,8-hexahydro-4-oxopyrido[2,3-d]pyrimidin-6-yl)methyl]ami...
    • Dthp-ornithine
    • L-Ornithine, N2-(4-(((2-amino-1,4,5,6,7,8-hexahydro-4-oxopyrido(2,3-d)pyrimidin-6-yl)methyl)amino)benzoyl)-
    • N(alpha)-(5-Deaza-5,6,7,8-tetrahydropteroyl)ornithine
    • N~2~-(4-{[(2-amino-4-oxo-1,4,5,6,7,8-hexahydropyrido[2,3-d]pyrimidin-6-yl)methyl]amino}benzoyl)-L-ornithine
    • N~2~-(4-{[(4-Hydroxy-2-imino-1,2,5,6,7,8-hexahydropyrido[2,3-d]pyrimidin-6-yl)methyl]amino}benzoyl)ornithine
    • (2S)-5-amino-2-[[4-[(2-amino-4-oxo-5,6,7,8-tetrahydro-1H-pyrido[2,3-d]pyrimidin-6-yl)methylamino]benzoyl]amino]pentanoic acid
    • (2S)-5-amino-2-[[4-[(2-amino-4-oxo-5,6,7,8-tetrahydro-3H-pyrido[2,3-d]pyrimidin-6-yl)methylamino]benzoyl]amino]pentanoic acid
    • 141397-59-3
    • DTXSID00931087
    • Inchi: 1S/C20H27N7O4/c21-7-1-2-15(19(30)31)25-17(28)12-3-5-13(6-4-12)23-9-11-8-14-16(24-10-11)26-20(22)27-18(14)29/h3-6,11,15,23H,1-2,7-10,21H2,(H,25,28)(H,30,31)(H4,22,24,26,27,29)/t11?,15-/m0/s1
    • InChI Key: YYXQTKSKWJEYRP-MHTVFEQDSA-N
    • SMILES: O=C1C2=C(N=C(N)N1)NCC(CNC1C=CC(C(N[C@H](C(=O)O)CCCN)=O)=CC=1)C2

Computed Properties

  • Exact Mass: 429.21245237g/mol
  • Monoisotopic Mass: 429.21245237g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 9
  • Complexity: 759
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.7
  • Topological Polar Surface Area: 184Ų
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